![molecular formula C16H13IN2O2 B3919892 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole](/img/structure/B3919892.png)
5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole
Overview
Description
5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole is a chemical compound that has recently gained attention in the field of medicinal chemistry. It is a heterocyclic compound with a five-membered ring containing both nitrogen and oxygen atoms. This compound has shown promising results in various scientific research applications due to its unique chemical structure and potential medicinal properties.
Mechanism of Action
The mechanism of action of 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole is not yet fully understood. However, it is believed to work by inhibiting specific enzymes and proteins that are involved in various cellular processes. This leads to the disruption of cell growth and proliferation, ultimately leading to the death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have a significant effect on the expression of various genes and proteins that are involved in cancer cell growth and proliferation. It has also been shown to have anti-inflammatory effects, as well as the ability to inhibit bacterial and viral infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole in lab experiments is its relatively simple synthesis method and high yield. It is also a relatively stable compound that can be easily stored and transported. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may require special handling and safety precautions.
Future Directions
There are several future directions for the study of 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole. One area of research is the development of more efficient synthesis methods to increase yield and purity. Another area of research is the study of its potential as an anticancer agent, including its efficacy in combination with other chemotherapy drugs. Additionally, the potential anti-inflammatory and antibacterial effects of this compound warrant further investigation.
Scientific Research Applications
The unique chemical structure of 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole has made it a promising candidate for various scientific research applications. It has been extensively studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also shown potential as an anti-inflammatory agent, as well as a potent inhibitor of bacterial and viral infections.
properties
IUPAC Name |
5-(4-iodophenyl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13IN2O2/c1-20-14-5-3-2-4-12(14)10-15-18-16(21-19-15)11-6-8-13(17)9-7-11/h2-9H,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMUDOUIGEOSJRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC2=NOC(=N2)C3=CC=C(C=C3)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13IN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.